Cas no 2680740-14-9 (benzyl N-(2-{(2,2-dichlorocyclopropyl)methylsulfanyl}phenyl)carbamate)

• Product Name: benzyl N-(2-{(2,2-dichlorocyclopropyl)methylsulfanyl}phenyl)carbamate
• CAS No: 2680740-14-9
• MF: C₁₈H₁₇Cl₂NO₂S
• MW: 382.304081678391
• CID: 5622603
• PubChem ID: 165923332
• Update Time: 2025-06-29

benzyl N-(2-{(2,2-dichlorocyclopropyl)methylsulfanyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-{[(2,2-dichlorocyclopropyl)methyl]sulfanyl}phenyl)carbamate
• 2680740-14-9
• EN300-28302004
• benzyl N-(2-{(2,2-dichlorocyclopropyl)methylsulfanyl}phenyl)carbamate

• Inchi： 1S/C18H17Cl2NO2S/c19-18(20)10-14(18)12-24-16-9-5-4-8-15(16)21-17(22)23-11-13-6-2-1-3-7-13/h1-9,14H,10-12H2,(H,21,22)
• InChI Key： WDKHFWYHWXDFRC-UHFFFAOYSA-N
• SMILES： ClC1(CC1CSC1=CC=CC=C1NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 381.0357053g/mol
• Monoisotopic Mass: 381.0357053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 63.6Ų

Additional information on benzyl N-(2-{(2,2-dichlorocyclopropyl)methylsulfanyl}phenyl)carbamate

Benzyl N-(2-{(2,2-Dichlorocyclopropyl)methylsulfanyl}phenyl)carbamate: A Comprehensive Overview

Benzyl N-(2-{(2,2-dichlorocyclopropyl)methylsulfanyl}phenyl)carbamate, also known by its CAS number 2680740-14-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a carbamate moiety and a sulfanyl group attached to a dichlorocyclopropyl ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

The structure of benzyl N-(2-{(2,2-dichlorocyclopropyl)methylsulfanyl}phenyl)carbamate is notable for its complexity and the presence of multiple stereogenic centers. The dichlorocyclopropyl ring introduces rigidity into the molecule, which can influence its pharmacokinetic properties. Recent studies have highlighted the importance of such structural features in enhancing the bioavailability and stability of compounds in vivo. Researchers have also explored the potential of this compound as a precursor for synthesizing more complex molecules with tailored biological activities.

In terms of synthesis, benzyl N-(2-{(2,2-dichlorocyclopropyl)methylsulfanyl}phenyl)carbamate can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of dichlorocyclopropane derivatives as intermediates has been optimized to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process, making it more efficient and scalable for industrial applications.

The pharmacological properties of this compound have been extensively studied. In vitro assays have demonstrated its ability to modulate key enzymes and receptors involved in various physiological pathways. For instance, studies have shown that it exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anti-cancer drug development. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, revealing promising results for its use in treating neurological disorders.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on benzyl N-(2-{(2,2-dichlorocyclopropyl)methylsulfanyl}phenyl)carbamate. These studies have provided insights into its binding affinity and selectivity towards specific protein targets. Machine learning algorithms have also been utilized to predict its ADMET (absorption, distribution, metabolism, excretion, toxicity) properties, which are crucial for determining its suitability as a drug candidate.

The environmental impact of this compound is another area of growing interest. Studies have assessed its biodegradability and potential toxicity to aquatic organisms. Results indicate that under controlled conditions, the compound undergoes gradual degradation through microbial action, minimizing its long-term ecological footprint. However, further research is needed to evaluate its behavior in different environmental matrices and to develop strategies for safe disposal.

In conclusion, benzyl N-(2-{(2,2-dichlorocyclopropyl)methylsulfanyl}phenyl)carbamate (CAS 2680740-14-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic and computational techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound remains at the forefront of chemical innovation.